Cas no 496805-56-2 ([1,1'-Biphenyl]-3-carboxylic acid,4'-methoxy-2-methyl-6-(methylsulfonyl)-)
496805-56-2 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid,4'-methoxy-2-methyl-6-(methylsulfonyl)-
CAS No:496805-56-2
MF:C16H16O5S
MW:320.360243797302
CID:1527520
Update Time:2024-08-24
[1,1'-Biphenyl]-3-carboxylic acid,4'-methoxy-2-methyl-6-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxylic acid,4'-methoxy-2-methyl-6-(methylsulfonyl)-
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-methoxy-2-methyl-6-(methylsulfonyl)-
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- Inchi: 1S/C16H16O5S/c1-10-13(16(17)18)8-9-14(22(3,19)20)15(10)11-4-6-12(21-2)7-5-11/h4-9H,1-3H3,(H,17,18)
- InChI Key: KNLSJAHCUOOQCT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)=C(S(C)(=O)=O)C=CC(C(O)=O)=C1C
Computed Properties
- Exact Mass: 320.07188
Experimental Properties
- Density: 1.285±0.06 g/cm3(Predicted)
- Boiling Point: 551.0±50.0 °C(Predicted)
- PSA: 80.67
- pka: 2.92±0.25(Predicted)
[1,1'-Biphenyl]-3-carboxylic acid,4'-methoxy-2-methyl-6-(methylsulfonyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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